2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide

• IUPAC Name: 2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide
• InChI: InChI=1S/C13H16F3NO3/c1-8(9-4-3-5-10(6-9)20-2)12(19)17-11(7-18)13(14,15)16/h3-6,8,11,18H,7H2,1-2H3,(H,17,19)/t8?,11-/m0/s1
• InChI Key: CQOJHHHEDZGAPE-LYNSQETBSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)C(=O)NC(CO)C(F)(F)F
• Isomeric SMILES: CC(C1=CC(=CC=C1)OC)C(=O)N[C@@H](CO)C(F)(F)F
• Molecular Formula: C13H16F3NO3
• Molecular Weight: 291.27 g/mol

Description

2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide, also known as TFP or trifluoroethylphenylamide, is a chemical compound that has been widely used in scientific research. TFP is a synthetic compound that has been designed to act as an agonist for the G protein-coupled receptor GPR40. This receptor is involved in the regulation of insulin secretion and has been identified as a potential target for the treatment of type 2 diabetes.

Mechanism of Action

2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide acts as an agonist for GPR40, a G protein-coupled receptor that is expressed in pancreatic beta cells and other tissues. When this compound binds to GPR40, it activates a signaling pathway that leads to the release of insulin from beta cells. This effect is mediated by the activation of the G protein Gq/11 and the subsequent activation of phospholipase C, which leads to the production of inositol triphosphate and diacylglycerol. These second messengers then activate downstream signaling pathways that ultimately result in the release of insulin.
Biochemical and Physiological Effects:
This compound has been shown to stimulate insulin secretion in pancreatic beta cells in vitro and in vivo. In addition, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. This compound has also been shown to have anti-inflammatory and anti-oxidant effects, which may contribute to its therapeutic potential in the treatment of diabetes and other metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide in lab experiments is that it is a selective agonist for GPR40, which allows researchers to specifically investigate the role of this receptor in insulin secretion and glucose homeostasis. However, one limitation of using this compound is that it has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent. In addition, this compound has been shown to have off-target effects on other G protein-coupled receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide and GPR40 agonists. One area of interest is the development of more potent and selective GPR40 agonists that have longer half-lives and fewer off-target effects. Another area of interest is the investigation of the role of GPR40 in other tissues and physiological processes, such as adipose tissue and inflammation. Finally, the potential therapeutic applications of GPR40 agonists in the treatment of metabolic disorders such as type 2 diabetes and obesity warrant further investigation.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide involves several steps, including the reaction of 3-methoxyphenylboronic acid with trifluoroethylamine, followed by the addition of an acid chloride to form the amide bond. The final product is purified using column chromatography. The synthesis of this compound has been described in detail in several research papers, and the purity of the compound is typically confirmed using HPLC and NMR spectroscopy.

Scientific Research Applications

2-(3-methoxyphenyl)-N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]propanamide has been widely used in scientific research as a tool to investigate the role of GPR40 in insulin secretion and glucose homeostasis. This compound has been shown to stimulate insulin secretion in pancreatic beta cells in vitro and in vivo, and this effect is mediated by the activation of GPR40. This compound has also been used in animal models to investigate the potential therapeutic effects of GPR40 agonists in the treatment of type 2 diabetes.